Cas no 3131-66-6 (9,12-Octadecadienoic-1-14Cacid, (9Z,12Z)- (9CI))

• Product Name: 9,12-Octadecadienoic-1-14Cacid, (9Z,12Z)- (9CI)
• CAS No: 3131-66-6
• MF: C₁₈H₃₂O₂
• MW: 282.438027381897
• CID: 314253
• PubChem ID: 6441287
• Update Time: 2025-04-19

9,12-Octadecadienoic-1-14Cacid, (9Z,12Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9,12-Octadecadienoic-1-14Cacid, (9Z,12Z)- (9CI)
• (1-14C)Linoleic acid
• [1-(14)C]-linoleic acid
• [1-14C]linoleic acid
• [1-14C]octadeca-9c,12c-dienoic acid
• < 1-(14)C> linoleic acid
• 9,12-Octadecadienoic-1-14C acid, (Z,Z)-
• AC1O5V15
• all-cis-(1-14C)-Linolsaeure
• Linolsaeure
• Linolsaeure-1-14C
• SCHEMBL9423112
• Linoleic acid-1-14C
• 3131-66-6

• Inchi： 1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h6-7,9-10H,2-5,8,11-17H2,1H3,(H,19,20)/b7-6-,10-9-/i18+2
• InChI Key： OYHQOLUKZRVURQ-SLFAJGNUSA-N
• SMILES： O[14C](CCCCCCC/C=C\C/C=C\CCCCC)=O

Computed Properties

• Exact Mass: 282.243472
• Monoisotopic Mass: 282.243472
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 0.911
• Flash Point: 14 °C
• Refractive Index: 1.478
• PSA: 37.30000
• LogP: 5.88450

9,12-Octadecadienoic-1-14Cacid, (9Z,12Z)- (9CI) Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：1
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 16-26-36
• Hazardous Material Identification：
• Risk Phrases：11-36/37/38
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives